molecular formula C20H25NO2 B594377 2-Ethylhexyl 2-cyano-5-phenyl-2,4-pentadienoate CAS No. 131512-74-8

2-Ethylhexyl 2-cyano-5-phenyl-2,4-pentadienoate

Cat. No. B594377
CAS RN: 131512-74-8
M. Wt: 311.425
InChI Key: YWZLSHJSUDBZRY-QZTGBSOPSA-N
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Description

2-Ethylhexyl 2-cyano-5-phenyl-2,4-pentadienoate is a chemical compound with the molecular formula C20H25NO2 . It appears as a yellow crystalline powder .


Synthesis Analysis

The synthesis of 2-Ethylhexyl 2-cyano-5-phenyl-2,4-pentadienoate can be achieved through the esterification reaction of cyano styrene and 2,4-pentadienoic acid ethyl ester under acidic conditions .


Molecular Structure Analysis

The molecular structure of this compound consists of 20 carbon atoms, 25 hydrogen atoms, and 2 oxygen atoms, along with a cyano group (CN). The molecular weight is 311.42 .


Physical And Chemical Properties Analysis

This compound has a melting point of 81-86°C and a predicted boiling point of 461.3±45.0 °C . The density is predicted to be 1.029±0.06 g/cm3 .

Safety and Hazards

The safety symbols for this compound include GHS07, and the signal word is "Warning" . Hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary statements include measures to prevent exposure and actions to take in case of exposure .

properties

IUPAC Name

2-ethylhexyl (2E,4E)-2-cyano-5-phenylpenta-2,4-dienoate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H25NO2/c1-3-5-10-17(4-2)16-23-20(22)19(15-21)14-9-13-18-11-7-6-8-12-18/h6-9,11-14,17H,3-5,10,16H2,1-2H3/b13-9+,19-14+
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YWZLSHJSUDBZRY-QZTGBSOPSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCCC(CC)COC(=O)C(=CC=CC1=CC=CC=C1)C#N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CCCCC(CC)COC(=O)/C(=C/C=C/C1=CC=CC=C1)/C#N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H25NO2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID10657701
Record name 2-Ethylhexyl (2E,4E)-2-cyano-5-phenylpenta-2,4-dienoate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10657701
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

311.4 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

131512-74-8
Record name 2-Ethylhexyl (2E,4E)-2-cyano-5-phenylpenta-2,4-dienoate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10657701
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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